3-{1-[(3-isobutyl-1-methyl-1H-pyrazol-5-yl)carbonyl]pyrrolidin-2-yl}-5-isopropylisoxazole

• IUPAC Name: [2-methyl-5-(2-methylpropyl)pyrazol-3-yl]-[2-(5-propan-2-yl-1,2-oxazol-3-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C19H28N4O2/c1-12(2)9-14-10-17(22(5)20-14)19(24)23-8-6-7-16(23)15-11-18(13(3)4)25-21-15/h10-13,16H,6-9H2,1-5H3
• InChI Key: RGEGAFQPNNTUBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=C1)C(=O)N2CCCC2C3=NOC(=C3)C(C)C)C
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

The compound appears to contain a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The compound contains a pyrazole ring, an isoxazole ring, and an isobutyl group. The exact structure would need to be determined through methods such as X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of different functional groups would affect its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrazole derivatives have been found to exhibit a variety of biological activities, including antibacterial, antifungal, and anti-inflammatory effects.

Future Directions

The future research directions would depend on the compound’s biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.